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Compound of Interest

Compound Name: Coelenteramide

Cat. No.: B1206865 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Coelenteramide is the oxyluciferin, or oxidized product, resulting from the

bioluminescent reaction of coelenterazine, a substrate used by various luciferases (e.g.,

Renilla, Gaussia) and photoproteins (e.g., aequorin).[1][2] As the byproduct of these widely

used reporter systems, understanding its chemical properties, including solubility, is crucial for

assay development, troubleshooting, and interpretation of results. In high-concentration assays

or prolonged reactions, the accumulation of coelenteramide could lead to its precipitation,

potentially interfering with optical measurements. This document provides a summary of

available solubility data and a detailed protocol for its experimental determination.

Section 1: Coelenteramide Solubility Data
Quantitative solubility data for coelenteramide is not extensively published. The following table

summarizes available qualitative and predicted information for common laboratory solvents.

For many applications, Dimethyl Sulfoxide (DMSO) is used to prepare high-concentration stock

solutions of related compounds.[3][4] However, for precise quantitative work, experimental

determination of solubility in the desired solvent system is highly recommended.

Table 1: Summary of Coelenteramide Solubility
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Solvent Quantitative Solubility
Qualitative Description &
Remarks

Dimethyl Sulfoxide (DMSO) Data not available

Generally considered soluble.

DMSO is a powerful organic

solvent capable of dissolving a

wide array of organic

materials.[3]

Methanol (MeOH) Data not available

Likely soluble. The absorbance

of coelenteramide has been

measured in methanol,

implying some degree of

solubility.

Ethanol (EtOH) Data not available

Likely soluble. Polar organic

solvents like ethanol are often

used to dissolve similar

heterocyclic compounds.

Acetonitrile (ACN) Data not available

Expected to have some

solubility, often used in

mixtures with other solvents to

modulate polarity.

Water Predicted: 0.00277 mg/mL
Predicted to be very poorly

soluble in aqueous solutions.

Note: The lack of specific mg/mL or molarity values in the literature necessitates that

researchers determine solubility for their specific experimental conditions if precipitation is a

concern.

Section 2: Relevant Biological Pathway
Coelenteramide is the end-product of the oxidative decarboxylation of coelenterazine, a

reaction catalyzed by luciferases or triggered in photoproteins. This reaction is the source of

light emission in many bioluminescence-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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